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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine ethyl ester

Cat. No.: B167268 Get Quote

Introduction

N-Acetyl-L-tyrosine ethyl ester (NALTEE or ATEE) is a derivative of the non-essential amino

acid L-tyrosine. It is structurally characterized by the presence of an acetyl group attached to

the amino nitrogen and an ethyl ester group at the carboxyl terminus. This modification

enhances its solubility and stability compared to L-tyrosine, making it a compound of interest in

various biochemical and pharmaceutical applications.[1][2] NALTEE serves as a more

bioavailable precursor to L-tyrosine, which is essential for the synthesis of key catecholamine

neurotransmitters such as dopamine, norepinephrine, and epinephrine.[2][3] It is also widely

utilized as a substrate in enzymatic assays, particularly for proteases like chymotrypsin.[3][4]

This document provides a comprehensive overview of the core properties of N-Acetyl-L-
tyrosine ethyl ester, focusing on its chemical characteristics, synthesis, biological roles, and

analytical methods, tailored for researchers and professionals in drug development. The

compound is commercially available primarily as a monohydrate.[3][5]

Core Physicochemical Properties
N-Acetyl-L-tyrosine ethyl ester is typically a white to off-white crystalline powder.[6][7] The

compound exists in both an anhydrous form and, more commonly, as a stable monohydrate.[8]

The presence of water can affect its physical properties, such as its melting point.
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The following table summarizes the key chemical identifiers for both the monohydrate and

anhydrous forms of NALTEE.

Identifier
N-Acetyl-L-tyrosine Ethyl
Ester Monohydrate

N-Acetyl-L-tyrosine Ethyl
Ester (Anhydrous)

CAS Number 36546-50-6[3][5][9] 840-97-1[4][6][10]

Molecular Formula
C₁₃H₁₇NO₄ · H₂O[5] or

C₁₃H₁₉NO₅[9][11][12]
C₁₃H₁₇NO₄[8][13]

Molecular Weight 269.29 g/mol [5][7][9] 251.28 g/mol [4]

Synonyms
ATEE, Ac-Tyr-OEt

Monohydrate[5][10]

ATEE, Ethyl N-acetyl-L-

tyrosinate[4][10]

InChI Key
SKAWDTAMLOJQNK-

LBPRGKRZSA-N[6]

SKAWDTAMLOJQNK-

LBPRGKRZSA-N[6]

SMILES String
CCOC(=O)--INVALID-LINK--

NC(C)=O.O

CCOC(=O)--INVALID-LINK--

NC(C)=O[10][11]

Physical and Chemical Data
Quantitative physical and chemical data are crucial for experimental design and application.

Property Value (Monohydrate) Value (Anhydrous)

Appearance
White to pale cream crystalline

powder[7][11]
Solid[6]

Melting Point 74 - 84 °C[3][7][9][11] 96 °C[8]

Solubility
Soluble in water and ethanol[3]

[7][14]
Water: 3.48 g/L (28 °C)[4][6]

Optical Rotation [α]D
+20.0° to +24.0° (c=1, EtOH)

[7]
+25.2° (c=2, EtOH)[8]

Storage Temperature -20°C or 2-8°C[3][4][6]
2-8°C, Sealed in dry

conditions[4][6]
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Experimental Protocols
Synthesis of N-Acetyl-L-tyrosine Ethyl Ester
A convenient and high-yield synthesis was developed by Dymicky et al. (1976), which utilizes

L-tyrosine ethyl ester as the starting material. This method avoids issues of racemization and

diacylation common in methods that start with unprotected L-tyrosine.[8]

Methodology:

Starting Material: L-tyrosine ethyl ester (or its salt).

Acetylation: The starting material is dissolved in a suitable solvent.

Reagent Addition: An acetylating agent, such as acetyl chloride or acetic anhydride, is added

to the solution in the presence of a base (e.g., triethylamine, Et₃N) to neutralize the

generated acid.[8]

Reaction: The reaction mixture is stirred, typically at a controlled temperature, to allow the N-

acetylation to proceed.

Workup and Purification: Following the reaction, the product is isolated. This may involve

filtration to remove salts, extraction, and solvent evaporation.

Hydration/Dehydration: The resulting N-acetyl-L-tyrosine ethyl ester can readily form a

monohydrate. The anhydrous form can be obtained by drying the monohydrate in a vacuum

at an elevated temperature (e.g., 56°C / 0.1 mm Hg).[8]

A Chinese patent (CN102219706A) also describes a preparation method starting from L-

tyrosine, which first undergoes an acylation reaction with acetic anhydride in an alkaline

aqueous medium, followed by esterification.[15]
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Synthesis Workflow
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Caption: Workflow for the synthesis of NALTEE monohydrate.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
The purity of NALTEE is typically assessed using HPLC, with assays often requiring ≥96-98%

purity.[11][16]

General Protocol:

System: A standard HPLC system with a UV detector.
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Column: Reversed-phase C18 column.

Mobile Phase: A gradient of acetonitrile and water (both may contain a modifier like 0.1%

trifluoroacetic acid).

Detection: UV absorbance at a wavelength where the aromatic tyrosine chromophore

absorbs, such as 237 nm.[4]

Quantification: The purity is determined by comparing the area of the main product peak to

the total area of all peaks in the chromatogram.

Calibration: For quantitative analysis, a calibration curve is generated using a reference

standard of known concentration.

Biological Activity and Applications
Neurotransmitter Precursor
The primary pharmacological interest in NALTEE is its role as a pro-drug for L-tyrosine.[3] After

administration, esterase enzymes in the body are thought to hydrolyze the ethyl ester and

acetyl groups, releasing L-tyrosine. L-tyrosine is a critical precursor for the synthesis of

catecholamines.[2][3] This pathway is particularly important under conditions of stress or high

cognitive demand, where the turnover of these neurotransmitters is increased.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1241680.htm
https://www.benchchem.com/product/b167268
https://synapse.patsnap.com/article/what-is-the-mechanism-of-n-acetyl-l-tyrosine
https://www.benchchem.com/product/b167268
https://synapse.patsnap.com/article/what-is-the-mechanism-of-n-acetyl-l-tyrosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of NALTEE
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Caption: Metabolic conversion of NALTEE to the neurotransmitter Dopamine.

Enzyme Substrate
NALTEE is a well-established substrate for various proteases and esterases. It is particularly

useful in assays for chymotrypsin, where the enzyme catalyzes the hydrolysis of the ester

bond.[4] The reaction can be monitored by measuring the decrease in absorbance at 237 nm
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as the substrate is consumed.[4] This application is valuable for enzyme characterization and

inhibitor screening.

Other Applications
Nutritional Supplement: Due to its enhanced solubility and stability, N-Acetyl-L-tyrosine (the

de-esterified form) is used in parenteral nutrition formulations.[1] NALTEE itself is sometimes

marketed as a cognitive-enhancing supplement.[10]

Flavoring Agent: The compound is noted to have sweet, nutty, and caramelized flavor

properties and is used to enhance the taste of baked goods and beverages.[4][10]

Biochemical Research: As an N- and C-terminally protected form of L-tyrosine, it is used in

biochemical studies, such as those involving protein crosslinking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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